Cas no 1171521-77-9 (Ethyl (4-nitro-1h-pyrazol-3-yl)acetate)

• Product Name: Ethyl (4-nitro-1h-pyrazol-3-yl)acetate
• CAS No: 1171521-77-9
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• CID: 1206517
• PubChem ID: 25220427
• Update Time: 2025-06-08

Ethyl (4-nitro-1h-pyrazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-nitro-1h-pyrazol-3-yl)acetate
• AKOS025395025
• STK505477
• ethyl 2-(4-nitro-1H-pyrazol-5-yl)acetate
• ethyl2-(4-nitro-1H-pyrazol-3-yl)acetate
• CS-0441687
• DB-370077
• ethyl 2-(4-nitro-1H-pyrazol-3-yl)acetate
• 1171521-77-9
• AKOS006318956

• MDL： MFCD12028050
• Inchi： 1S/C7H9N3O4/c1-2-14-7(11)3-5-6(10(12)13)4-8-9-5/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： PPPBSCSECSYZFK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C(C=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05930578g/mol
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Ethyl (4-nitro-1h-pyrazol-3-yl)acetate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl (4-nitro-1h-pyrazol-3-yl)acetate

Recent Advances in the Study of Ethyl (4-nitro-1h-pyrazol-3-yl)acetate (CAS: 1171521-77-9)

Ethyl (4-nitro-1h-pyrazol-3-yl)acetate (CAS: 1171521-77-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro-substituted pyrazole core, has been the subject of recent studies due to its potential applications in medicinal chemistry, particularly as a building block for the synthesis of bioactive molecules. The unique structural features of this compound make it a valuable intermediate in the development of novel therapeutic agents.

Recent research has focused on the synthesis and optimization of Ethyl (4-nitro-1h-pyrazol-3-yl)acetate, with an emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that enhances the efficiency of producing this compound, reducing byproducts and increasing overall yield. This advancement is critical for scaling up production for further pharmacological evaluations.

In addition to synthetic improvements, the biological activity of Ethyl (4-nitro-1h-pyrazol-3-yl)acetate and its derivatives has been explored. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory drugs. Further investigations are underway to elucidate the precise mechanism of action and to optimize its pharmacological profile.

The compound's role in drug discovery is further highlighted by its use in the synthesis of more complex molecules. For instance, researchers have utilized Ethyl (4-nitro-1h-pyrazol-3-yl)acetate as a key intermediate in the preparation of pyrazole-based kinase inhibitors, which are being evaluated for their efficacy in treating various cancers. The versatility of this compound underscores its importance in the design of new therapeutic agents.

Despite these promising developments, challenges remain in the application of Ethyl (4-nitro-1h-pyrazol-3-yl)acetate. Issues such as stability under physiological conditions and bioavailability need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through structural modifications and formulation strategies.

In conclusion, Ethyl (4-nitro-1h-pyrazol-3-yl)acetate (CAS: 1171521-77-9) represents a valuable tool in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have opened new avenues for drug discovery. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the development of novel therapeutics.